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Compound of Interest

Compound Name: GDC-0927 Racemate

Cat. No.: B10800784

This guide provides researchers, scientists, and drug development professionals with
comprehensive technical information regarding the solubility and stability of GDC-0927
racemate when using Dimethyl Sulfoxide (DMSOQ) as a solvent. It includes troubleshooting
advice, frequently asked questions, and detailed experimental protocols to ensure the
successful use of this compound in your research.

Frequently Asked Questions (FAQs)
Q1: What is the maximum solubility of GDC-0927 racemate in DMSQO?
Al: The maximum reported solubility of GDC-0927 in DMSO is 83.33 mg/mL, which is

equivalent to a concentration of 180.56 mM.[1][2] It is important to note that achieving this
concentration may require sonication.

Q2: I'm having trouble dissolving GDC-0927 racemate in DMSO. What should | do?

A2: If you are experiencing difficulty dissolving the compound, we recommend the following
troubleshooting steps:

e Use Fresh DMSO: DMSO is hygroscopic, meaning it readily absorbs moisture from the air.
The presence of water can significantly impact the solubility of GDC-0927.[2] Always use
newly opened or properly stored anhydrous DMSO.
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e Apply Sonication: As recommended by suppliers, using an ultrasonic bath can aid in the
dissolution of GDC-0927 in DMSO.[1][2]

o Gentle Warming: Gentle warming of the solution (e.g., to 37°C) can also help increase
solubility. However, be cautious and avoid excessive heat, which could potentially degrade
the compound.

Q3: How should | store my stock solution of GDC-0927 racemate in DMSO?

A3: For optimal stability, stock solutions of GDC-0927 in DMSO should be aliquoted and stored
at low temperatures.[2] Repeated freeze-thaw cycles should be avoided as they can lead to
product inactivation. Recommended storage conditions are provided in the stability data table
below.

Q4: Is GDC-0927 a selective estrogen receptor degrader (SERD)?

A4: Yes, GDC-0927 is a potent, non-steroidal, orally bioavailable selective estrogen receptor
(ER) antagonist and degrader (SERD).[1][2][3][4] It functions by binding to the estrogen
receptor, inducing a conformational change that leads to the receptor's degradation, thereby
inhibiting ER-mediated signaling.[5]

Data Summary

Solubility Data

] Molar
Concentration . . .
Solvent Concentration Special Conditions
(mg/mL)
(mM)

Sonication is
recommended; use of
DMSO 83.33 180.56 fresh, non-
hygroscopic DMSO is
crucial.[1][2]

Stability and Storage Data
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Form Storage Temperature Duration
Powder -20°C 3years

In DMSO -80°C 1-2 years
In DMSO -20°C 1 year

Note: To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to
aliquot stock solutions before storage.[2]

Experimental Protocols

Protocol for Preparing a GDC-0927 Racemate Stock
Solution in DMSO

Materials:

GDC-0927 racemate powder

Anhydrous (dry) DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (water bath)

Procedure:

» Weigh the Compound: Accurately weigh the desired amount of GDC-0927 racemate powder
in a sterile tube.

o Add DMSO: Add the calculated volume of anhydrous DMSO to achieve the desired
concentration. For example, to prepare a 10 mM stock solution, add 2.1668 mL of DMSO to
1 mg of GDC-0927 racemate.

e Initial Mixing: Vortex the solution for 30-60 seconds to facilitate initial dissolution.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.medchemexpress.com/GDC-0927.html
https://www.benchchem.com/product/b10800784?utm_src=pdf-body
https://www.benchchem.com/product/b10800784?utm_src=pdf-body
https://www.benchchem.com/product/b10800784?utm_src=pdf-body
https://www.benchchem.com/product/b10800784?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10800784?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

e Sonication: Place the tube in a sonicator bath and sonicate for 10-15 minutes, or until the
solution is clear and all solid has dissolved.

» Aliquoting and Storage: Once fully dissolved, aliquot the stock solution into smaller, single-
use volumes. Store the aliquots at -80°C for long-term storage or -20°C for shorter-term use,
as per the stability guidelines.
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Caption: Mechanism of action for GDC-0927 as a Selective Estrogen Receptor Degrader
(SERD).
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Caption: Experimental workflow for dissolving GDC-0927 racemate in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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